1-(2-Amino-4,5-dimethoxyphenyl)ethanone
Overview
Description
1-(2-Amino-4,5-dimethoxyphenyl)ethanone (1-ADME) is an organic compound that is widely used in synthetic organic chemistry. It is a versatile building block for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. 1-ADME is also used in the synthesis of a wide variety of bioactive compounds, such as drugs, hormones, and other therapeutic agents.
Scientific Research Applications
Photophysical Investigations
- Photochemical Study of Lignin Model Dimer : 1,2-di(3′,4′-dimethoxyphenyl)ethanone, a lignin model dimer, has been studied for its photochemical reactivity in liquid and solid states. This research provides insights into the photophysical behavior of compounds structurally similar to 1-(2-Amino-4,5-dimethoxyphenyl)ethanone, particularly in relation to the photoreduction of carbonyl groups and the formation of higher molecular weight fractions under various conditions (Castellan et al., 1990).
Chemical Synthesis and Characterization
- Synthesis and Characterization of Derivatives : The synthesis and antimicrobial activity of 1-(2-hydroxy-3,5-bis((3-imino-3H-1,2,4-dithiazol-5-yl)amino)phenyl) ethanone demonstrate the potential of derivatives of compounds like this compound in pharmaceutical applications (Wanjari, 2020).
- Synthesis of Thiazole, Thiophene, and Thienopyrimidine Derivatives : Research on synthesizing and characterizing novel derivatives with tosyl moiety from base compounds like this compound provides valuable insights into the chemical versatility and potential pharmacological applications of these derivatives (Hessien et al., 2009).
Application in Drug Discovery and Pharmacology
- Synthesis and Evaluation of Novel Pyrazole Chalcones : The synthesis of novel pyrazole chalcones using 1-(2,4-dimethoxy-phenyl)-ethanone demonstrates the potential of these compounds in drug discovery, particularly for their anti-inflammatory, antioxidant, and antimicrobial properties (Bandgar et al., 2009).
- Development of Schiff Base as a Sensor for Metal Ions : A Schiff base synthesized from compounds including 2-hydroxy-1,2-di(phenyl)ethanone (structurally related to this compound) has been used as a colorimetric sensor for Fe(III) and a fluorescent sensor for Al(III), indicating potential applications in analytical chemistry and environmental monitoring (Soufeena & Aravindakshan, 2019).
Additional Research and Applications
- Study on Metabolic Pathways : The study of the metabolism of psychoactive phenethylamines in rats, which includes compounds structurally related to this compound, provides insights into metabolic pathways and potential drug interactions in pharmacological research (Kanamori et al., 2002).
Safety and Hazards
The compound is associated with certain hazards, including causing skin irritation (H315), causing serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and, if in eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338) .
properties
IUPAC Name |
1-(2-amino-4,5-dimethoxyphenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3/c1-6(12)7-4-9(13-2)10(14-3)5-8(7)11/h4-5H,11H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGKWXEGYKGTMAK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=C(C=C1N)OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30193999 | |
Record name | Ethanone, 1-(2-amino-4,5-dimethoxyphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30193999 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4101-30-8 | |
Record name | Ethanone, 1-(2-amino-4,5-dimethoxyphenyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004101308 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethanone, 1-(2-amino-4,5-dimethoxyphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30193999 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(2-amino-4,5-dimethoxyphenyl)ethanone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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